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Compound of Interest

Compound Name: Disperse blue 102

Introduction

Supercritical fluid dyeing (SFD) offers a sustainable and efficient alternative to conventional
aqueous dyeing methods for synthetic fibers, particularly polyester.[1][2][3] This technology
utilizes carbon dioxide (COz) above its critical temperature (31.1 °C) and pressure (73.8 bar),
where it enters a supercritical state.[4][5] In this state, scCO2 exhibits a unique combination of
gas-like low viscosity and liquid-like density, making it an excellent solvent and transport
medium for non-polar disperse dyes like Disperse Blue 102.[4][5][6]

The primary advantages of this waterless process include the complete elimination of
wastewater generation, reduced energy consumption as no drying is required, and the ability to
recycle over 90% of the CO2.[1][4][7] The process facilitates rapid and uniform penetration of
the dye into the polymer matrix without the need for chemical auxiliaries such as dispersing
agents, leading to high-quality dyeing with excellent fastness properties.[4][8][9]

Quantitative Data Summary

The efficiency and outcome of supercritical CO2 (scCOz) dyeing are highly dependent on
process parameters. The following tables summarize typical operating conditions and the
resulting colorfastness properties for disperse dyes on polyester fabric. While specific data for
Disperse Blue 102 is limited, the parameters are based on established methodologies for
similar disperse dyes.

Table 1: Typical Supercritical CO2 Dyeing Parameters for Polyester
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Parameter Typical Range Effect on Dyeing
Increases dye solubility and
polymer chain mobility,

Temperature 80 - 140 °C[10][11] ) T
enhancing dye diffusion into
the fiber.[11][12]

Increases CO:2 density, which
10 - 29 MPa (100 - 290 bar)[2] in turn enhances dye solubility
Pressure _
[6][11] and swelling of the polyester
fiber.[6][12]
Affects the dye uptake and
] ] ] levelness. Longer times
Dyeing Time 20 - 90 minutes[9][11]

generally lead to higher color
strength.[11]

Dye Concentration

0.2 - 2.0% (on weight of fabric)
[61[13]

Directly influences the final
shade depth of the dyed fabric.

Table 2: Typical Colorfastness Properties of Polyester Dyed in scCO:2

Fastness Property

Test Method

Typical Rating (Grey Scale)

Washing Fastness ISO 105-C06[4] 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 4-5
Light Fastness ISO 105-B02 Good to Excellent

Note: Ratings are on a scale of 1 to 5, where 5 represents the best fastness. The dyeing

process in scCO2 generally results in excellent fastness properties.[10][14]

Experimental Protocols
Protocol 1: Pretreatment of Polyester Fabric (Scouring)
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Objective: To remove oils, waxes, lubricants, and other processing aids from the raw polyester
fabric to ensure high-quality, uniform dyeing.[9]

Materials & Equipment:

e Raw polyester fabric

o Non-ionic detergent

e Sodium carbonate (soda ash)

o Beaker or washing vessel

e Heating stirrer or water bath

e Deionized water

Procedure:

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent and 1-2 g/L of sodium
carbonate in deionized water.

» Immerse the polyester fabric in the bath at a liquor-to-goods ratio of 20:1.

e Heat the bath to 60-70 °C and maintain this temperature for 20-30 minutes with gentle
stirring.

» Remove the fabric and rinse it thoroughly with hot deionized water, followed by a final rinse
with cold deionized water.

» Allow the fabric to air dry completely before the dyeing process.

Protocol 2: Supercritical CO2 Dyeing of Polyester

Objective: To dye pre-cleaned polyester fabric with Disperse Blue 102 using a supercritical
CO2 medium.

Materials & Equipment:
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e Pre-cleaned polyester fabric

o Disperse Blue 102 (as a fine powder)

» High-pressure dyeing vessel (autoclave) with precise temperature and pressure controls
e CO:z2 cylinder (purity = 99.5%) with a high-pressure pump

e Heating system (e.g., heating jacket or oil bath)[4]

o System for separating CO2 and unused dye

Procedure:

o Sample Preparation: Cut a sample of the pre-cleaned polyester fabric (e.g., 5 grams), weigh
it accurately, and wrap it around a perforated stainless-steel holder to ensure even fluid flow.

o Loading: Place the wrapped fabric sample into the high-pressure dyeing vessel. Add the
accurately weighed Disperse Blue 102 powder to the bottom of the vessel or in a separate
dye container within the system.

e Sealing and Purging: Securely seal the vessel. Purge the system with low-pressure gaseous
CO: for 2-3 minutes to remove any residual air.

e Pressurization: Begin pumping liquid COz into the vessel until the target pressure (e.g., 20-
25 MPa) is achieved.[4]

e Heating and Dyeing: Activate the heating system and bring the vessel to the desired dyeing
temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[4] Once the target
temperature and pressure are stable, maintain these conditions for the dyeing duration (e.g.,
60 minutes).[4] Circulation or agitation of the supercritical fluid can be used to ensure
uniform dyeing.

o Cooling and Depressurization: After the dyeing cycle, cool the vessel to below 50 °C.[4]
Slowly release the pressure at a controlled rate. The COz turns back into a gas and can be
captured for recycling.[4]
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o Sample Removal: Once the vessel is fully depressurized, open it and remove the dry, dyed
polyester sample. No further drying is necessary.[5]

Protocol 3: Post-treatment (Reduction Clearing)

Objective: To remove any unfixed dye particles adhering to the surface of the dyed fabric,
which is crucial for improving rubbing and wash fastness.[8][15][16]

Materials & Equipment:

Dyed polyester sample

Sodium dithionite (Sodium Hydrosulphite) (2 g/L)[4]

Sodium hydroxide (2 g/L)[4]

Beaker and heating stirrer

Deionized water

Procedure:

Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in
deionized water.[4]

Immerse the dyed fabric in the solution and heat to 70-80 °C for 15-20 minutes.[16]

Remove the fabric and rinse it thoroughly with warm, then cold, deionized water until the
rinsing water is clear.[4]

Allow the fabric to air dry completely.[4]

Visualizations
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Caption: Experimental workflow for supercritical CO2 dyeing of polyester.
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Caption: Factors influencing supercritical CO2 dyeing outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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